molecular formula C25H26O4 B8300603 2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid CAS No. 912545-13-2

2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid

Cat. No.: B8300603
CAS No.: 912545-13-2
M. Wt: 390.5 g/mol
InChI Key: XPOROLYPCMEVKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid is a useful research compound. Its molecular formula is C25H26O4 and its molecular weight is 390.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

912545-13-2

Molecular Formula

C25H26O4

Molecular Weight

390.5 g/mol

IUPAC Name

5-tert-butyl-2,4-bis(phenylmethoxy)benzoic acid

InChI

InChI=1S/C25H26O4/c1-25(2,3)21-14-20(24(26)27)22(28-16-18-10-6-4-7-11-18)15-23(21)29-17-19-12-8-5-9-13-19/h4-15H,16-17H2,1-3H3,(H,26,27)

InChI Key

XPOROLYPCMEVKQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C=C(C(=C1)C(=O)O)OCC2=CC=CC=C2)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2,4-Bis-benzyloxy-5-tert-butyl-phenyl)-ethanone [prepared as per WO 2004/072051] (2.02 g, 5.2 mmol) was dissolved in 1,4-dioxane (30 ml), a solution of sodium hydroxide (2.08 g, 52.0 mmol) in water (30 ml) was added and the mixture was stirred and treated dropwise with bromine (0.8 ml, 15.6 mmol). The resulting mixture was stirred at room temperature for 16 hours. The 1,4-dioxane was removed in vacuo and the mixture acidified to pH 2 or below by the addition of 2M hydrochloric acid. The mixture was extracted with ethyl acetate, the organic layer was separated, the solvent removed in vacuo and the residue subjected to column chromatography on silica. Elution with 30% ethyl acetate in petroleum ether afforded 2,4-bis-benzyloxy-5-tert-butyl-benzoic acid (1.6 g, 79%) as a pale yellow oil. 1H NMR (DMSO-d6) 12.18 (1H, br s), 7.69 (1H, s), 7.52 (4H, t), 7.45-7.33 (6H, m), 6.93 (1H, s), 5.24 (2H, s), 5.23 (2H, s), 1.32 (9H, s). MS: [M+H]+ 391.
Quantity
2.02 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.08 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
0.8 mL
Type
reactant
Reaction Step Three

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